Cas no 2445785-82-8 (N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide)

• Product Name: N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• CAS No: 2445785-82-8
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• MDL: MFCD32692454
• CID: 5680439
• PubChem ID: 155821363
• Update Time: 2025-07-25

N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2445785-82-8
• EN300-26675460
• N-{3-aminospiro[3.3]heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

• MDL： MFCD32692454
• Inchi： 1S/C17H22N2O3/c18-14-10-15(17(14)5-1-6-17)19-16(20)11-3-4-12-13(9-11)22-8-2-7-21-12/h3-4,9,14-15H,1-2,5-8,10,18H2,(H,19,20)
• InChI Key： YFZZOUSYODKFLX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCCCO2)NC1CC(C21CCC2)N

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.6Ų

Additional information on N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide: A Comprehensive Overview of Its Properties and Applications

The compound N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide (CAS No. 2445785-82-8) is a unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate molecular structure, characterized by a spirocyclic amine and a benzodioxepine moiety, makes it a promising candidate for various therapeutic applications. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing some of the most frequently searched questions and topics related to it.

One of the most striking features of N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide is its structural complexity. The presence of a spirocyclic amine group introduces a three-dimensional rigidity to the molecule, which can enhance its binding affinity to biological targets. Meanwhile, the benzodioxepine ring system is known for its pharmacological versatility, often found in compounds with anti-inflammatory, analgesic, and neuroprotective properties. Researchers are particularly interested in how these structural elements interact with enzymes and receptors in the human body.

The synthesis of N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the spirocyclic amine core and the subsequent coupling with the benzodioxepine carboxylic acid derivative. Given the growing demand for novel synthetic methodologies, this compound serves as an excellent case study for chemists exploring innovative routes to complex heterocycles.

In terms of applications, N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide has shown promise in preclinical studies for targeting neurological disorders. Its ability to modulate specific neurotransmitter systems has sparked interest in its potential as a treatment for conditions like anxiety and depression. Additionally, the compound's unique structure makes it a valuable scaffold for designing new drugs with improved efficacy and fewer side effects.

From a market perspective, the demand for specialized compounds like N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide is on the rise, driven by advancements in personalized medicine and targeted therapies. Pharmaceutical companies are increasingly investing in research to explore its full potential, and collaborations between academia and industry are accelerating its development. This trend aligns with the broader shift toward precision medicine, where compounds with unique mechanisms of action are highly sought after.

For researchers and professionals looking to work with N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide, it is essential to consider its stability, solubility, and compatibility with various experimental conditions. Proper handling and storage are crucial to maintaining its integrity, especially given its sensitivity to light and moisture. Analytical techniques such as HPLC and NMR are commonly employed to characterize and validate the compound's purity.

In conclusion, N-{3-aminospiro3.3heptan-1-yl}-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide (CAS No. 2445785-82-8) represents a fascinating area of research with significant therapeutic potential. Its unique structural features, combined with its promising biological activity, make it a compound worth watching in the coming years. As the scientific community continues to uncover its secrets, we can expect to see more innovative applications and breakthroughs in the field of medicinal chemistry.